N-(3-chloro-4-fluorophenyl)-N'-(1-ethyl-4-piperidinyl)urea

• IUPAC Name: 1-(3-chloro-4-fluorophenyl)-3-(1-ethylpiperidin-4-yl)urea
• InChI: InChI=1S/C14H19ClFN3O/c1-2-19-7-5-10(6-8-19)17-14(20)18-11-3-4-13(16)12(15)9-11/h3-4,9-10H,2,5-8H2,1H3,(H2,17,18,20)
• InChI Key: CWUQNXPPQFEXBH-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)NC(=O)NC2=CC(=C(C=C2)F)Cl
• Molecular Formula: C14H19ClFN3O
• Molecular Weight: 299.77 g/mol

Description

N-(3-chloro-4-fluorophenyl)-N'-(1-ethyl-4-piperidinyl)urea, also known as CPPU, is a synthetic plant growth regulator that has gained attention for its potential to increase crop yields and improve fruit quality. CPPU is a member of the urea family of compounds and is structurally similar to other plant growth regulators such as cytokinins.

Mechanism of Action

N-(3-chloro-4-fluorophenyl)-N'-(1-ethyl-4-piperidinyl)urea acts as a cytokinin-like plant growth regulator, stimulating cell division and elongation. It also promotes the accumulation of carbohydrates and proteins in plant tissues. This compound has been shown to increase fruit size and yield by promoting cell division in the fruit, resulting in larger and more abundant fruit.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects on plants. It increases the activity of enzymes involved in carbohydrate and protein metabolism, as well as the activity of enzymes involved in photosynthesis. This compound also increases the levels of plant hormones such as auxins and gibberellins, which play important roles in plant growth and development.

Advantages and Limitations for Lab Experiments

N-(3-chloro-4-fluorophenyl)-N'-(1-ethyl-4-piperidinyl)urea has several advantages for use in lab experiments. It is stable and easy to handle, and its effects on plant growth and development can be easily measured. However, this compound can be expensive, and its effects on plant growth can vary depending on the species and cultivar being studied.

Future Directions

There are several areas of future research for N-(3-chloro-4-fluorophenyl)-N'-(1-ethyl-4-piperidinyl)urea. One area of interest is the development of new formulations and application methods to improve its efficacy in different crops. Another area of interest is the study of the molecular mechanisms underlying this compound's effects on plant growth and development. Finally, the potential environmental impacts of this compound use in agriculture should be further studied.

Synthesis Methods

N-(3-chloro-4-fluorophenyl)-N'-(1-ethyl-4-piperidinyl)urea can be synthesized through several methods, including the reaction of 3-chloro-4-fluoroaniline with ethyl isocyanate followed by reaction with 4-piperidinol or the reaction of 3-chloro-4-fluoroaniline with 1-(4-piperidinyl)-2-ethylurea. The purity of this compound can be increased through recrystallization and purification methods.

Scientific Research Applications

N-(3-chloro-4-fluorophenyl)-N'-(1-ethyl-4-piperidinyl)urea has been extensively studied for its potential use in agriculture. It has been shown to increase fruit size, yield, and quality in a variety of crops, including grapes, kiwifruit, apples, and strawberries. This compound has also been studied for its potential use in the production of seedless fruits, as it can induce parthenocarpy, or fruit development without fertilization.